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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432657 Get Quote

Executive Summary: 1-Tetradecanol, also known as myristyl alcohol, is a straight-chain

saturated fatty alcohol widely used in cosmetics and as a chemical intermediate.[1] Its release

into the environment is a consideration for its production and use. This document provides a

comprehensive overview of the environmental fate and biodegradability of 1-Tetradecanol,
intended for researchers, scientists, and drug development professionals. The substance is

characterized by low water solubility and a high octanol-water partition coefficient, indicating a

tendency to associate with organic matter and potential for bioaccumulation. However, it is

readily biodegradable, which mitigates its persistence and bioaccumulation potential in the

environment. This guide summarizes key physicochemical properties, details its degradation

pathways, and presents ecotoxicity data.

Physicochemical Properties of 1-Tetradecanol
The environmental behavior of 1-Tetradecanol is largely governed by its physicochemical

properties. It is a white, waxy solid at room temperature and is practically insoluble in water.[1]

[2] A summary of its key properties is presented in Table 1.
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Property Value Reference

Molecular Formula C14H30O [1][3]

Molecular Weight 214.39 g/mol [4]

Melting Point 35-39 °C [2][5]

Boiling Point 289 °C [2][5]

Water Solubility
0.00013 g/L at 23°C; 1.91X10-

1 mg/L at 25 °C
[2][4]

Vapor Pressure 1.1 x 10-4 mm Hg at 25 °C [4][6]

log Kow (Octanol-Water

Partition Coefficient)
6.03 [4][7]

Henry's Law Constant 1.04 x 10-4 atm-cu m/mole [4][6]

Environmental Fate
The environmental fate of 1-Tetradecanol is determined by a combination of transport and

degradation processes. Due to its low water solubility and high log Kow, it is expected to

partition to soil, sediment, and biota.[4]

Abiotic Degradation
Atmospheric Degradation: If released to the atmosphere, 1-Tetradecanol is expected to exist

solely in the vapor phase.[4] It will be degraded by reaction with photochemically-produced

hydroxyl radicals, with an estimated atmospheric half-life of 18 hours.[3][4]

Photolysis and Hydrolysis: 1-Tetradecanol does not contain chromophores that absorb light at

wavelengths greater than 290 nm, and therefore is not expected to be susceptible to direct

photolysis by sunlight.[4][6] It also lacks functional groups that hydrolyze under environmental

conditions, making hydrolysis an insignificant degradation pathway.[4]

Biotic Degradation
Biodegradation is a significant environmental fate process for 1-Tetradecanol. It is considered

to be readily biodegradable.[2][3][8] A biodegradation half-life of 5.5 days has been calculated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.atamanchemicals.com/myristyl-alcohol_u24059/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://www.sigmaaldrich.com/US/en/product/aldrich/185388
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://www.sigmaaldrich.com/US/en/product/aldrich/185388
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://downloads.regulations.gov/EPA-HQ-OPP-2019-0591-0006/attachment_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.tcichemicals.com/BE/en/sds/T0084_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://downloads.regulations.gov/EPA-HQ-OPP-2019-0591-0006/attachment_2.pdf
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.atamanchemicals.com/myristyl-alcohol_u24059/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://downloads.regulations.gov/EPA-HQ-OPP-2019-0591-0006/attachment_2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/product/b3432657?utm_src=pdf-body
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://www.atamanchemicals.com/myristyl-alcohol_u24059/
https://mubychem.com/myristylalcohol-1tetradecanol-manufacturers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


based on a rate constant of 52.5 1/hr in sludge, indicating that biodegradation is an important

environmental fate process in both soil and water.[3][4]

The biodegradation of 1-Tetradecanol proceeds via fatty acid metabolism. The alcohol is first

oxidized to the corresponding aldehyde, which is then further oxidized to myristic acid. Myristic

acid can then enter the beta-oxidation pathway for fatty acids, ultimately being broken down

into acetyl-CoA, which enters the citric acid cycle.

1-Tetradecanol Tetradecanal
Alcohol Dehydrogenase

Myristic Acid
Aldehyde Dehydrogenase

Beta-Oxidation Acetyl-CoA Citric Acid Cycle

Click to download full resolution via product page

Biodegradation pathway of 1-Tetradecanol.

Bioaccumulation and Mobility
Bioaccumulation: The high log Kow of 6.03 suggests a potential for bioconcentration in aquatic

organisms.[4][7] An estimated Bioconcentration Factor (BCF) of 190 suggests a high potential

for bioconcentration.[4] However, the ready biodegradability of 1-Tetradecanol is expected to

mitigate its bioaccumulation.

Mobility: If released to soil, 1-Tetradecanol is expected to have no mobility based on high Koc

values (estimated between 18,197 and 64,060).[4][6] It will adsorb to soil and sediment.

Volatilization from moist soil and water surfaces is a potential fate process, but is expected to

be attenuated by adsorption.[4]

Ecotoxicity
1-Tetradecanol is classified as very toxic to aquatic life with long-lasting effects.[7][9][10] A

summary of ecotoxicity data is provided in Table 2.
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Organism Test Type Endpoint Value Reference

Danio rerio

(zebra fish)
96h LC50 Acute > 10,000 mg/L [8][10]

Daphnia magna

(Water flea)
48h EC50 Acute 3.2 mg/L [8][10]

Daphnia magna

(Water flea)
21d NOEC Chronic 1.6 µg/L [11]

Freshwater

Algae
96h EC50 Acute > 10 mg/L [12]

Experimental Protocols: OECD 301F - Manometric
Respirometry Test
The OECD 301F test is a standard method for determining the ready biodegradability of

chemical substances.[13][14] It measures the oxygen consumed by microorganisms to

biodegrade a test substance in a closed respirometer.

Principle
A known volume of mineral medium containing a known concentration of the test substance as

the sole source of organic carbon is inoculated with a small amount of activated sludge. The

mixture is stirred in a closed flask, and the consumption of oxygen is measured over a 28-day

period. The amount of oxygen consumed is expressed as a percentage of the theoretical

oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches 60% of

its ThOD within a 10-day window during the 28-day test.[13]

Experimental Workflow
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Preparation

Incubation & Measurement

Data Analysis

Result

Prepare Mineral Medium

Add Test Substance (100 mg/L)

Inoculate with Activated Sludge (30 mg/L)

Incubate in Closed Respirometer at 22±1°C

Continuously Stir Measure O2 Consumption for 28 Days

Calculate % Biodegradation vs. ThOD

Assess '10-day window' Pass Level

Readily Biodegradable?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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